8-(3-Methylbutyl)-11-(2-phenoxyethyl)-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9-triene-7,12-dione

• IUPAC Name: 8-(3-methylbutyl)-11-(2-phenoxyethyl)-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9-triene-7,12-dione
• InChI: InChI=1S/C20H22N4O3S/c1-14(2)8-10-22-18(25)17-16(9-13-28-17)24-19(22)21-23(20(24)26)11-12-27-15-6-4-3-5-7-15/h3-7,9,13-14H,8,10-12H2,1-2H3
• InChI Key: SNLPGTQZTMACSI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)C2=C(C=CS2)N3C1=NN(C3=O)CCOC4=CC=CC=C4
• Molecular Formula: C20H22N4O3S
• Molecular Weight: 398.5 g/mol

Description

8-(3-Methylbutyl)-11-(2-phenoxyethyl)-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9-triene-7,12-dione is a useful research compound. Its molecular formula is C20H22N4O3S and its molecular weight is 398.48. The purity is usually 95%.
BenchChem offers high-quality 8-(3-Methylbutyl)-11-(2-phenoxyethyl)-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9-triene-7,12-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(3-Methylbutyl)-11-(2-phenoxyethyl)-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9-triene-7,12-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Analysis and Configuration

The study of complex organic molecules often includes detailed structural analysis to determine absolute configurations, which is critical for understanding their chemical behavior and potential applications. For instance, the absolute configuration of xerophenone A, a naturally occurring rearranged benzophenone compound isolated from the twigs of Garcinia propinqua, was determined using X-ray crystallography, showcasing the intricate details that can be obtained through modern analytical techniques (H. Fun et al., 2012).

Synthetic Approaches

Research on synthesizing tricyclic and tetracyclic systems often involves complex cyclization reactions and can provide insights into creating molecules with specific configurations and functionalities. For example, the synthesis of tricyclic systems involving intramolecular cyclization of diazomethyl ketones demonstrates the capability to construct complex ring systems, which might be relevant to synthesizing the compound or related structures (S. K. Maity & D. Mukherjee, 1983).

Photochemical Transformations

Photochemical methods offer powerful tools for the synthesis and transformation of complex organic molecules. Studies on photoresponsive cyclobutanocrown ethers and their synthesis through intramolecular [2+2] photocycloaddition highlight the potential for photochemical approaches to modify or create complex structures, potentially offering pathways to synthesize or modify compounds like the one (S. Akabori et al., 1988).